N-[4-(1,3-benzoxazol-2-yl)phenyl]-5-(3-chloro-2-methylphenyl)-2-furamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-5-(3-chloro-2-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C25H17ClN2O3/c1-15-18(5-4-6-19(15)26)21-13-14-23(30-21)24(29)27-17-11-9-16(10-12-17)25-28-20-7-2-3-8-22(20)31-25/h2-14H,1H3,(H,27,29)
• InChI Key: MPSOKISNHAHMIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC=C(O2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5O4
• Molecular Formula: C25H17ClN2O3
• Molecular Weight: 428.9 g/mol

Description

N-[4-(1,3-benzoxazol-2-yl)phenyl]-5-(3-chloro-2-methylphenyl)-2-furamide is a chemical compound that has gained significant attention in scientific research. This compound is also known as BZF-F and is synthesized using various methods. BZF-F has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. In

Mechanism of Action

The mechanism of action of BZF-F is not fully understood. However, studies have shown that BZF-F binds to GABA receptors and modulates their function. GABA receptors are important for regulating neuronal activity, and their dysfunction has been implicated in various neurological and psychiatric disorders. BZF-F has also been shown to modulate ion channels, which are important for regulating cellular processes.
Biochemical and Physiological Effects:
BZF-F has been shown to have various biochemical and physiological effects. Studies have shown that BZF-F can modulate the function of GABA receptors, which can affect neuronal activity. BZF-F has also been shown to modulate ion channels, which can affect cellular processes. Additionally, BZF-F has been shown to have fluorescent properties, which can be used for imaging cellular structures and processes.

Advantages and Limitations for Lab Experiments

BZF-F has several advantages for lab experiments. It is a potent and selective modulator of GABA receptors, which makes it a useful tool for studying the function of these receptors. BZF-F also has fluorescent properties, which can be used for imaging cellular structures and processes. However, BZF-F has some limitations for lab experiments. It is a complex compound that requires careful attention to detail and expertise in organic chemistry for synthesis. Additionally, BZF-F has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for research on BZF-F. One direction is to investigate its potential as a therapeutic agent for the treatment of neurodegenerative disorders, such as Alzheimer's disease. Another direction is to investigate its potential as a tool for studying the function of GABA receptors and ion channels. Additionally, further studies are needed to understand the mechanism of action of BZF-F and its potential applications in various fields, including biochemistry and neuroscience.
Conclusion:
In conclusion, BZF-F is a chemical compound that has gained significant attention in scientific research. It is synthesized using various methods and has potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. BZF-F has been studied for its potential as a therapeutic agent, fluorescent probe, and modulator of GABA receptors and ion channels. Further research is needed to understand the mechanism of action of BZF-F and its potential applications in various fields.

Synthesis Methods

BZF-F can be synthesized using various methods, including the Suzuki coupling reaction, which involves the coupling of 4-(1,3-benzoxazol-2-yl)phenylboronic acid and 5-(3-chloro-2-methylphenyl)-2-furoic acid. Another method involves the reaction of 4-(1,3-benzoxazol-2-yl)aniline and 5-(3-chloro-2-methylphenyl)-2-furoyl chloride. The synthesis of BZF-F is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

BZF-F has been studied for its potential applications in various fields. In medicinal chemistry, BZF-F has been investigated for its potential as a therapeutic agent for the treatment of neurodegenerative disorders, such as Alzheimer's disease. BZF-F has also been studied for its potential as a fluorescent probe for imaging cellular structures and processes. In neuroscience, BZF-F has been investigated for its potential as a tool for studying the function of GABA receptors. Additionally, BZF-F has been studied for its potential as a modulator of ion channels.